Cas no 1455-77-2 (3,5-Diamino-1,2,4-triazole)

• Product Name: 3,5-Diamino-1,2,4-triazole
• CAS No: 1455-77-2
• MF: C₂H₅N₅
• MW: 99.094598531723
• MDL: MFCD00005233
• CID: 41396
• PubChem ID: 15078
• Update Time: 2026-05-14

3,5-Diamino-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3,5-diamine
• Guanazole
• 3,5-Diamino-1,2,4-triazole (Guanazole)
• 3,5-Diamino-1H-1,2,4-triazole
• 3,5-Diamino-1,2,4-triazole
• 3.5-Diamino-1.2.4-triazole
• 4H-1,2,4-Triazole-3,5-diamine
• 3,5-diamino-1H-[1,2,4]-triazole
• 3,5-diamino-s-triazol
• 3,5-Diamino-s-triazole
• GUANETIDINEHEMISULPHATE
• s-Triazole,3,5-diamino
• nsc1895
• MC 51762
• NCI-C04819
• TIMTEC-BB SBB004371
• Guanazole (VAN) (8CI)
• NSC 1895
• 3,5-DIAMINO-S-TRIAZO

• MDL： MFCD00005233
• Inchi： 1S/C2H5N5/c3-1-5-2(4)7-6-1/h(H5,3,4,5,6,7)
• InChI Key： PKWIYNIDEDLDCJ-UHFFFAOYSA-N
• SMILES： C1(=N)NC(=N)NN1
• BRN： 112467

Computed Properties

• Exact Mass: 99.05450
• Monoisotopic Mass: 99.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 63.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -0.7
• Topological Polar Surface Area: 93.6A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.686
• Melting Point: 202-205 °C (lit.)
• Boiling Point: 473.7 ºC at 760 mmHg
• Flash Point: 271.6 ºC
• Refractive Index: 1.7330 (estimate)
• Solubility: H2O: clear to hazy
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stability Air sensitive. Reacts with acids and oxidizing agents.
• PSA: 93.61000
• LogP: 0.13150
• Solubility: Not determined

3,5-Diamino-1,2,4-triazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37
• RTECS：XZ4535000
• Hazardous Material Identification：
• Safety Term：S36/37
• Risk Phrases：R22
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles